Cas no 96409-47-1 (1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol)

• Product Name: 1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
• CAS No: 96409-47-1
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 800275
• Update Time: 2023-08-03

1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanol,a-(1,1-dimethylethyl)-
• 1-(benzo[d]thiazol-2-yl)-2,2-dimethylpropan-1-ol
• 2-Benzothiazolemethanol,alpha-(1,1-dimethylethyl)-(9CI)
• 1-(1,3-benzothiazol-2-yl)-2,2-dimethyl-1-propanol
• CADSICHODYBFCG-UHFFFAOYSA-N
• alpha-tert-Butyl-2-benzothiazolemethanol
• 1-(benzothiazol-2-yl)-2,2-dimethylpropan-1-ol
• 1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol

• Inchi： 1S/C12H15NOS/c1-12(2,3)10(14)11-13-8-6-4-5-7-9(8)15-11/h4-7,10,14H,1-3H3
• InChI Key： CADSICHODYBFCG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C(C)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 61.4